Cas no 1691650-90-4 (4-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}piperidine)

• Product Name: 4-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}piperidine
• CAS No: 1691650-90-4
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5857717
• PubChem ID: 136837451
• Update Time: 2025-06-11

4-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}piperidine
• 4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-2-yl}piperidine
• EN300-1119360
• 1691650-90-4

• Inchi： 1S/C11H18N4/c1-4-13-11-8-10(14-15(11)7-1)9-2-5-12-6-3-9/h8-9,12-13H,1-7H2
• InChI Key： XSERKBMBASWUKQ-UHFFFAOYSA-N
• SMILES： N12CCCNC1=CC(C1CCNCC1)=N2

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.9Ų

Additional information on 4-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-yl}piperidine

4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-yl}Piperidine: A Comprehensive Overview

4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-yl}Piperidine (CAS No. 1691650-90-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a pyrazolo[1,5-a]pyrimidine moiety. The pyrazolo[1,5-a]pyrimidine core is a heterocyclic structure known for its versatility in chemical synthesis and potential biological activities. The integration of this moiety with a piperidine ring opens up a wide range of possibilities for exploring its properties and applications.

The synthesis of 4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-yl}Piperidine involves advanced methodologies in organic chemistry. Researchers have employed various strategies to construct the pyrazolo[1,5-a]pyrimidine framework, including cyclization reactions and multi-component synthesis. The piperidine ring is typically introduced through nucleophilic substitution or coupling reactions. These methods not only ensure the structural integrity of the compound but also pave the way for further functionalization and exploration of its properties.

Recent studies have highlighted the potential of 4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-yl}Piperidine in drug discovery. The pyrazolo[1,5-a]pyrimidine moiety is known to exhibit biological activity across various systems. For instance, it has shown promise as an inhibitor of certain enzymes and receptors involved in disease pathways. The piperidine ring further enhances the compound's pharmacokinetic properties by improving its solubility and bioavailability.

In addition to its pharmacological potential, 4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-yl}Piperidine has been explored for its electronic properties. The heterocyclic structure contributes to its ability to act as a semiconductor material in certain applications. This dual functionality makes it a valuable compound for both medicinal and materials science research.

From an environmental perspective, researchers have also investigated the biodegradation and toxicity profiles of 4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-2-yl}Piperidine. Initial findings suggest that it has a moderate environmental footprint under controlled conditions. However, further studies are required to fully understand its impact on ecosystems and develop sustainable synthesis pathways.

In conclusion,4-{4H